Cas no 25380-38-5 (2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-benzoic acid)

• Product Name: 2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-benzoic acid
• CAS No: 25380-38-5
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 3103157
• PubChem ID: 5200338
• Update Time: 2025-04-21

2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-benzoic acid
• CHEMBL4469558
• 2-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)benzoic acid
• AKOS003393126
• 2-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)benzoicacid
• 2-(3,5-dimethyl-1,2,4-triazol-4-yl)benzoic acid
• CS-0320594
• STK664172
• 25380-38-5

• Inchi： 1S/C11H11N3O2/c1-7-12-13-8(2)14(7)10-6-4-3-5-9(10)11(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key： DZFUZPRUJIVZBA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C(C)=NN=C1C)=O

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles